N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide

• IUPAC Name: N,N-dimethyl-3-phenyl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-sulfonamide
• InChI: InChI=1S/C14H17N3O3S/c1-16(2)21(18,19)17-9-8-13-12(10-17)14(15-20-13)11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key: HBBPZUXUGQRWNH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC2=C(C1)C(=NO2)C3=CC=CC=C3
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide (DPDS) is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. DPDS belongs to the class of isoxazolopyridine compounds and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide is not fully understood, but it is believed to act on the GABAergic system and modulate the activity of ion channels. N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has been shown to enhance the activity of GABA receptors and inhibit the activity of sodium channels, leading to a reduction in neuronal excitability.
Biochemical and Physiological Effects:
N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and apoptosis. N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has also been shown to enhance the activity of antioxidant enzymes and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has several advantages for lab experiments, including its high potency and selectivity, which allows for the study of specific biological processes. However, N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide also has some limitations, including its complex synthesis process and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide, including the investigation of its potential as a treatment for various neurological disorders, including epilepsy, neuropathic pain, and neurodegenerative diseases. Future studies could also focus on the development of new synthesis methods for N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide and the investigation of its potential as a therapeutic agent in animal models. Additionally, the investigation of the pharmacokinetics and pharmacodynamics of N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide could provide valuable insights into its potential clinical applications.
Conclusion:
N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide is a promising chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. The synthesis of N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide is a complex process that requires careful handling and purification to obtain a pure compound. N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has been shown to have various biochemical and physiological effects and has been studied as a potential treatment for various neurological disorders. Future studies could provide valuable insights into the potential clinical applications of N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide.

Scientific Research Applications

N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has been studied extensively for its potential pharmacological properties, including its anticonvulsant, analgesic, anti-inflammatory, and neuroprotective effects. N,N-dimethyl-3-phenyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-sulfonamide has been shown to have a significant effect on the central nervous system and has been studied as a potential treatment for various neurological disorders, including epilepsy, neuropathic pain, and neurodegenerative diseases.